Cas no 2411299-02-8 (5-ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo3,4-cpyrrol-2-ylmethyl}-1,2,4-oxadiazole)

• Product Name: 5-ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo3,4-cpyrrol-2-ylmethyl}-1,2,4-oxadiazole
• CAS No: 2411299-02-8
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6024348
• PubChem ID: 165767975
• Update Time: 2025-08-01

5-ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo3,4-cpyrrol-2-ylmethyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo3,4-cpyrrol-2-ylmethyl}-1,2,4-oxadiazole
• Z607948856
• 5-ethyl-3-{[5-(prop-2-yn-1-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]methyl}-1,2,4-oxadiazole
• 2411299-02-8
• EN300-26623407

• Inchi： 1S/C14H20N4O/c1-3-5-17-6-11-8-18(9-12(11)7-17)10-13-15-14(4-2)19-16-13/h1,11-12H,4-10H2,2H3
• InChI Key： MPAONKOMUYNECH-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(CN2CC3CN(CC#C)CC3C2)=N1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.4Ų

Additional information on 5-ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo3,4-cpyrrol-2-ylmethyl}-1,2,4-oxadiazole

5-Ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-Oxadiazole: A Comprehensive Overview

5-Ethyl-3-{5-(prop-2-yn-1-yl)-octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-Oxadiazole, commonly referred to by its CAS number 2411299-02-8, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing one oxygen and two nitrogen atoms. The presence of an octahydropyrrolo[3,4-c]pyrrole ring and an ethyl group further adds to its structural complexity and functional diversity.

The molecular formula of this compound is C₁₈H₁₇N₃O, with a molecular weight of 307.36 g/mol. Its structure is characterized by a central oxadiazole ring (1,2,4-Oxadiazole) substituted at the 5-position with an ethyl group and at the 3-position with a methyl group attached to an octahydropyrrolo[3,4-c]pyrrole ring. The octahydropyrrolo ring itself is substituted at the 5-position with a propargyl group (propargyl being propargyl). This intricate arrangement of functional groups provides the compound with unique chemical properties and potential applications in various fields.

Recent studies have highlighted the potential of 5-Ethyl-3-{5-(propargyl)-octahydropyrrolo[3,4-c]pyrrolmethyl}-1,2,4-Oxadiazole as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, makes it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in the construction of bioactive compounds with potential applications in drug discovery.

In terms of pharmacological applications, this compound has shown promise as a precursor for designing molecules targeting specific biological pathways. The presence of an oxadiazole ring is particularly significant due to its known biological activities, including anti-inflammatory and anticancer properties. Recent findings suggest that derivatives of this compound may exhibit selective inhibition against certain enzymes or receptors, making them potential candidates for therapeutic interventions.

The synthesis of CAS No: 2411299-02-8 involves a multi-step process that typically begins with the preparation of the octahydropyrrolo[3,4-c]pyrrole ring system. This is followed by functionalization at specific positions to introduce substituents such as the ethyl and propargyl groups. The final step involves cyclization to form the oxadiazole ring. Optimization of these steps has led to improved yields and purity levels, making large-scale production feasible for research purposes.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic light-emitting diodes (OLEDs). These studies underscore its versatility across multiple disciplines.

The environmental impact and toxicity profile of 5-Ethyl-octahydropyrrolo-pyrrolmethyl-Oxadiazole have also been subjects of recent research. Studies indicate that while it exhibits moderate biodegradability under certain conditions, further investigation is required to fully understand its environmental fate and potential risks. Regulatory agencies are increasingly focusing on such assessments to ensure sustainable practices in chemical manufacturing.

In conclusion, CAS No: 2411299-02-8, or 5-Ethyl-octahydropyrrolo-pyrrolmethyl-Oxadiazole, represents a fascinating example of how complex molecular architectures can lead to diverse applications across various scientific domains. With ongoing advancements in synthetic methodologies and increasing insights into its biological activities, this compound continues to be a focal point for researchers seeking innovative solutions in chemistry and pharmacology.